Aditeren

• CAS No.: 56066-19-4
• Molecular Formula: C13H17N5O2
• Molecular Weight: 275.31 g/mol
• IUPAC Name: 5-[(4-amino-3,5-dimethoxyphenyl)methyl]pyrimidine-2,4-diamine
• InChI: InChI=1S/C13H17N5O2/c1-19-9-4-7(5-10(20-2)11(9)14)3-8-6-17-13(16)18-12(8)15/h4-6H,3,14H2,1-2H3,(H4,15,16,17,18)
• InChI Key: WFBZIFZFHLQCPP-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1N)OC)CC2=CN=C(N=C2N)N

Description

Aditeren is a pyrimidinediamine derivative and dihydrofolate reductase inhibitor related to trimethoprim, with bactericide and diuretic activities. This compound has never been marketed.

Synthesis routes and methods I

Procedure details

A solution of 1.84 g. of sodium in 200 ml. of absolute alcohol was treated with 14.4 g. guanidine carbonate and 8.9 g. of 4'-(3-anilino-2-cyano-allyl)-2',6'-dimethoxy-formanilide and refluxed for 20 hours. Then, 200 ml. of water were added and the alcohol was removed under vacuum. After standing at room temperature for 2 hours, the crystals formed were removed by filtration with suction, washed with water and recrystallized from methanol, whereby there was obtained 2,4-diamino-5-(4-amino-3,5-dimethoxy-benzyl)-pyrimidine having a melting point of 215°-216° C.

Synthesis routes and methods II

Procedure details

A solution of 2.75 g. of 2,4-diamino-5-(4-amino-3,5-dimethoxy-benzyl)pyrimidine in 50 ml. of methanol was treated with 10 ml. of 1N hydrochloric acid. The resulting precipitate was dissolved by warming and the solution evaporated at 60° C. under vacuum to about 20 ml. After standing at room temperature for 2 hours, the precipitate was removed by filtration with suction, washed with methanol and dried, whereby there was obtained 2,4-diamino-5-(4-amino-3,5-dimethoxybenzyl)-pyrimidine hydrochloride having a melting point of 296° C. (decomposition).

Synthesis routes and methods III

Procedure details

A suspension of 1.04 g. of 4-[(2,4-diamino-5-pyrimidinyl)-methyl]-2,6-dimethoxy-carbanilic acid ethyl ester in a mixture of 50 ml. of 4N sodium hydroxide and 50 ml. of ethanol was boiled under reflux for 18 hours, whereby a solution gradually resulted. The alcohol was removed under vacuum. After standing at room temperature for 1 hour, the crystallized 2,4-diamino-5-(4-amino-3,5-dimethoxy-benzyl)-pyrimidine was removed by filtration with suction, washed with water, recrystallized from methanol and had a melting point of 215°-216° C.

Synthesis routes and methods IV

Procedure details

A solution of 0.1 g. of mercury (II) chloride in 2 ml. of water and 1.5 g. of zinc powder was added to a solution of 1.5 g. of 2,4-diamino-5-(4-amino-3,5-dimethoxy-benzyl)-6-chloropyrimidine in 15.5 ml. of glacial acetic acid and the mixture was boiled under reflux with stirring overnight. Then, the mixture was filtered while hot and the zinc powder washed with 5 ml. of acetic acid. The combined filtrates were added dropwise with stirring at a temperature below 20° C. to 40 ml. of concentrated ammonia. Then, the mixture was stirred at 20° C. for an additional hour and the solid material was removed by filtration under vacuum, washed with water, dried, recrystallized from methanol and there was obtained 2,4-diamino-5-(4-amino-3,5-dimethoxy-benzyl)-pyrimidine having a melting point of 214° C.

Synthesis routes and methods V

Procedure details

A mixture of 6.5 g of sodium methylate, 21.6 g of guanidine carbonate and 12.8 g of α-(4-amino-3,5-dimethoxy-benzyl)-β-morpholino - acrylonitrile in 120 ml of absolute dimethyl sulphoxide was stirred at 120° C. for 60 hours. Subsequently, the mixture was diluted with 1.2 liters of water and extracted with two 2 liter portions of ethyl acetate. The ethyl acetatae extract was washed with two 1 liter portions of water, dried over magnesium sulphate and evaporated in vacuo. After recrystallisation of the residue from methanol, there was obtained 2,4-diamino-5-(4-amino-3,5-dimethoxy-benzyl)-pyrimidine of melting point 215°-216° C.